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Compound of Interest

Compound Name: 3-(1-Hydroxyethyl)benzamide

Cat. No.: B8591838

Get Quote

Executive Summary
This guide outlines the mandatory safety and disposal protocols for 3-(1-
Hydroxyethyl)benzamide, a substituted benzamide derivative often used as a pharmaceutical

intermediate.[1] Due to the specific nature of this isomer, it must be handled as a Hazardous

Organic Chemical with potential oral toxicity and mutagenic properties (based on the

benzamide pharmacophore).

Core Directive:DO NOT dispose of this compound down the drain. All waste must be

segregated, labeled, and surrendered to a licensed hazardous waste contractor for high-

temperature incineration.

Chemical Profile & Hazard Assessment
Before disposal, verification of the chemical identity and associated risks is critical to selecting

the correct waste stream.
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Parameter Technical Specification

Chemical Name 3-(1-Hydroxyethyl)benzamide

Functional Groups
Primary Amide (-CONH₂), Secondary Alcohol (-

CH(OH)CH₃)

Physical State
White to off-white crystalline solid (Standard

conditions)

Solubility
Soluble in DMSO, Methanol, Ethanol;

Moderately soluble in water

Hazard Class (GHS) Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH341: Suspected of causing genetic

defects (extrapolated from Benzamide parent

structure)

RCRA Status
Non-Listed Hazardous Waste (Treat as

Toxic/Irritant)

Critical Note on CAS Numbers: While the parent compound Benzamide (CAS 55-21-0) and the

isomer 4-(1-Hydroxyethyl)benzamide (CAS 1175301-23-1) are well-indexed, the specific 3-

isomer is often a research-grade intermediate.[1][2][3] If your vendor container does not list a

specific CAS, treat the substance as a Category 3 Genotoxic Impurity under the Precautionary

Principle.

Waste Segregation & Decision Logic
Proper segregation prevents dangerous chemical reactions in waste drums. Use the following

logic flow to determine the correct waste stream for your sample.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Anidulafungin
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8591838?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify Waste Form

Is the waste Solid or Liquid?

Solid (Powder/Crystals)

Solid

Liquid (Solution)

Liquid

Collect in Wide-Mouth
HDPE Jar

Label: 'Hazardous Waste - Solid'
Tag: Toxic, Irritant

Final Disposal:
High-Temp Incineration

Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(Methanol, DMSO, Water)

No Halogens

Stream A: Halogenated Waste
(Red Can/Carboy)

Stream B: Non-Halogenated Waste
(Clear/Blue Carboy)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring compatibility with commercial incineration

protocols.
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Step-by-Step Disposal Procedures
Protocol A: Disposal of Solid Substance (Pure or Residual)
Applicable for: Expired stocks, weighing boat residues, or contaminated spill debris.[1]

PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. If creating dust, use a

particulate respirator (N95) or work inside a fume hood.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with

a screw-top lid.[1][2][3] Do not use metal containers as amides can react with certain metals

under extreme conditions.

Transfer: Carefully transfer the solid into the container. Wipe the exterior of the original

container with a solvent-dampened tissue and add the tissue to the waste jar.

Labeling:

Primary Constituent: "3-(1-Hydroxyethyl)benzamide"[1][2][3]

Hazards: Check "Toxic" and "Irritant".

Storage: Close the lid tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Disposal of Liquid Solutions (Reaction Mixtures/HPLC
Waste)
Applicable for: Reaction mother liquors, HPLC effluent, or dissolved stocks.[1][4]

Solvent Identification: Determine if the solvent is Halogenated (e.g., Dichloromethane) or

Non-Halogenated (e.g., Methanol, DMSO).[1]

Segregation:

Halogenated: Pour into the "Halogenated Organic Waste" carboy.

Non-Halogenated: Pour into the "Non-Halogenated Organic Waste" carboy.
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Note: 3-(1-Hydroxyethyl)benzamide is compatible with standard organic solvent waste

streams.[1][2][3]

Concentration Limit: If the concentration of the benzamide exceeds 5% (w/v), note this

explicitly on the waste tag, as high concentrations of amides can affect incineration

parameters.

Protocol C: Empty Container Management
Triple Rinse: Triple rinse the empty original container with a compatible solvent (e.g., Ethanol

or Acetone).

Rinsate Disposal: Collect all three rinses and dispose of them as Liquid Hazardous Waste

(Protocol B).

Defacement: Deface the original label using a marker.

Recycling/Trash: Once triple-rinsed and dried, the container may be discarded in regular

laboratory trash or glass recycling, depending on local institutional policy.

Emergency Procedures
In the event of an accidental release, immediate action minimizes exposure risks.

Spill (Solid):

Isolate the area.

Dampen the powder slightly with a wet paper towel to prevent dust generation.

Sweep up carefully and place in a hazardous waste container.

Clean the surface with soap and water; collect all cleanup materials as hazardous waste.

Exposure (Skin/Eye):

Skin: Wash with soap and water for 15 minutes.

Eyes: Flush with water for 15 minutes. Seek medical attention if irritation persists.
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Ingestion: Rinse mouth. Do not induce vomiting. Contact Poison Control immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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